Cas no 1806879-41-3 (4-(Difluoromethyl)-5-fluoro-2-methoxy-3-nitropyridine)

• Product Name: 4-(Difluoromethyl)-5-fluoro-2-methoxy-3-nitropyridine
• CAS No: 1806879-41-3
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4882190
• Update Time: 2025-06-11

4-(Difluoromethyl)-5-fluoro-2-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-fluoro-2-methoxy-3-nitropyridine

• Inchi： 1S/C7H5F3N2O3/c1-15-7-5(12(13)14)4(6(9)10)3(8)2-11-7/h2,6H,1H3
• InChI Key： GUWFMXKZBKQQAT-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=C1C(F)F)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9

Additional information on 4-(Difluoromethyl)-5-fluoro-2-methoxy-3-nitropyridine

Comprehensive Overview of 4-(Difluoromethyl)-5-fluoro-2-methoxy-3-nitropyridine (CAS No. 1806879-41-3)

4-(Difluoromethyl)-5-fluoro-2-methoxy-3-nitropyridine (CAS No. 1806879-41-3) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique nitropyridine core and difluoromethyl substitution, exhibits remarkable potential in the synthesis of bioactive molecules. Its structural features make it a valuable intermediate for designing targeted therapies and crop protection agents, aligning with the growing demand for precision medicine and sustainable agriculture.

The molecular structure of 4-(Difluoromethyl)-5-fluoro-2-methoxy-3-nitropyridine incorporates multiple functional groups, including a fluoro and a nitro moiety, which enhance its reactivity and versatility in organic synthesis. Researchers are particularly interested in its applications for drug discovery, where it serves as a building block for kinase inhibitors and antiviral agents. These applications resonate with current trends in personalized medicine and the global push for innovative treatments against emerging diseases.

In the agrochemical sector, this compound is explored for its potential to develop next-generation pesticides with improved efficacy and environmental safety. The difluoromethyl group is known to enhance the metabolic stability of active ingredients, addressing concerns about pesticide resistance and ecological impact. This aligns with the increasing focus on green chemistry and sustainable farming practices, topics frequently searched by professionals and policymakers alike.

From a synthetic chemistry perspective, CAS No. 1806879-41-3 presents intriguing challenges and opportunities. Its nitropyridine scaffold is amenable to various catalytic transformations, enabling the creation of diverse derivatives. Recent studies highlight its utility in palladium-catalyzed cross-coupling reactions, a hot topic in methodology development. Such advancements are often searched by chemists seeking efficient routes to complex molecules.

The physicochemical properties of 4-(Difluoromethyl)-5-fluoro-2-methoxy-3-nitropyridine, such as its solubility and stability under different conditions, are critical for its practical applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring its purity and consistency in research settings. These aspects are frequently queried by quality control specialists and analytical chemists.

Looking ahead, the demand for CAS No. 1806879-41-3 is expected to rise, driven by its relevance in high-value chemical synthesis and life sciences. Innovations in process optimization and scale-up production will further solidify its position as a key intermediate. As industries prioritize cost-effective and eco-friendly solutions, this compound’s unique attributes position it as a standout candidate for future breakthroughs.